Cas no 149683-53-4 (4-tert-Butyldimethylsiloxyacetophenone)

• Product Name: 4-tert-Butyldimethylsiloxyacetophenone
• CAS No: 149683-53-4
• MF: C₁₄H₂₂O₂Si
• MW: 250.40878534317
• CID: 1321566
• Update Time: 2025-08-03

4-tert-Butyldimethylsiloxyacetophenone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]phenyl]-
• 1-(4-{[tert-butyl(dimethyl)-silyl]oxy}phenyl)ethanone
• 1-[4-[tert-butyl(dimethyl)silyl]oxyphenyl]ethanone
• 4-tert-Butyldimethylsiloxyacetophenone

• Inchi： 1S/C14H22O2Si/c1-11(15)12-7-9-13(10-8-12)16-17(5,6)14(2,3)4/h7-10H,1-6H3
• InChI Key： GPJCOEQTQFSCML-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 250.13900

Experimental Properties

• PSA: 26.30000
• LogP: 4.27320

Additional information on 4-tert-Butyldimethylsiloxyacetophenone

Introduction to 4-tert-Butyldimethylsiloxyacetophenone (CAS No. 149683-53-4) and Its Emerging Applications in Chemical Biology

4-tert-Butyldimethylsiloxyacetophenone, identified by the chemical abstracts service number 149683-53-4, is a versatile organosilicon compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a phenyl ring substituted with a tert-butyldimethylsiloxy group and an acetophenone moiety, exhibits remarkable reactivity and stability, making it a valuable tool in synthetic chemistry and drug development.

The siloxy functional group in 4-tert-Butyldimethylsiloxyacetophenone plays a crucial role in its chemical behavior, influencing both its solubility and reactivity. The presence of the tert-butyl and dimethyl substituents further enhances its stability, allowing it to participate in various organic transformations without degradation. These characteristics have made it an attractive candidate for use in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

In recent years, the applications of 4-tert-Butyldimethylsiloxyacetophenone have expanded into the realm of photobiology and materials science. Its ability to absorb UV light and undergo photochemical reactions has opened new avenues for the development of photoprotective agents and light-sensitive materials. Additionally, its incorporation into polymer matrices has led to the creation of novel photochromic materials with potential applications in optoelectronics.

One of the most promising areas of research involving 4-tert-Butyldimethylsiloxyacetophenone is its use as a chiral auxiliary in asymmetric synthesis. The compound’s rigid structure and tunable electronic properties make it an excellent candidate for facilitating enantioselective reactions, which are critical for the production of enantiomerically pure pharmaceuticals. Recent studies have demonstrated its effectiveness in promoting the synthesis of chiral intermediates with high enantiomeric excess, underscoring its importance in modern drug discovery.

The siloxy group also confers unique metabolic stability to compounds derived from 4-tert-Butyldimethylsiloxyacetophenone, which is a significant advantage in pharmaceutical applications. This stability ensures that the compound remains intact during biological processes, allowing for prolonged activity and reduced degradation. Furthermore, its compatibility with various biological systems makes it an ideal candidate for use in drug delivery systems, where controlled release is essential for therapeutic efficacy.

Advances in computational chemistry have further enhanced the understanding of 4-tert-Butyldimethylsiloxyacetophenone’s reactivity. Molecular modeling studies have revealed insights into how the compound interacts with biological targets, providing a foundation for rational drug design. These computational approaches have been instrumental in predicting the binding affinities and mechanisms of action of derivatives of this compound, accelerating the development of novel bioactive molecules.

The synthesis of 4-tert-Butyldimethylsiloxyacetophenone itself has been refined through modern synthetic techniques, including transition metal-catalyzed reactions and flow chemistry. These methods have improved yield and purity while reducing waste generation, aligning with green chemistry principles. The efficiency of these synthetic routes has made it more feasible to produce larger quantities of this compound for industrial applications.

In conclusion, 4-tert-Butyldimethylsiloxyacetophenone (CAS No. 149683-53-4) represents a significant advancement in chemical biology and material science. Its unique structural features, combined with its broad range of applications, make it a cornerstone compound in modern research. As our understanding of its properties continues to grow, so too will its role in developing innovative solutions across multiple scientific disciplines.